Cas no 1342148-98-4 (2-(3-Chloro-2-methylpropyl)furan)

• Product Name: 2-(3-Chloro-2-methylpropyl)furan
• CAS No: 1342148-98-4
• MF: C₈H₁₁ClO
• MW: 158.625341653824
• CID: 5282073
• Update Time: 2025-05-23

2-(3-Chloro-2-methylpropyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2-methylpropyl)furan
• Furan, 2-(3-chloro-2-methylpropyl)-
• 2-(3-Chloro-2-methylpropyl)furan

• Inchi： 1S/C8H11ClO/c1-7(6-9)5-8-3-2-4-10-8/h2-4,7H,5-6H2,1H3
• InChI Key： UPKTXPSSIJCPPB-UHFFFAOYSA-N
• SMILES： ClCC(C)CC1=CC=CO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• XLogP3: 2.7
• Topological Polar Surface Area: 13.1

Additional information on 2-(3-Chloro-2-methylpropyl)furan

2-(3-Chloro-2-methylpropyl)furan: A Comprehensive Overview

The compound 2-(3-Chloro-2-methylpropyl)furan (CAS No. 1342148-98-4) is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of furan derivatives, which are known for their unique electronic properties and versatile applications. The structure of 2-(3-Chloro-2-methylpropyl)furan consists of a furan ring substituted with a chlorinated alkyl group, specifically a 3-chloro-2-methylpropyl group. This substitution pattern imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various research and industrial applications.

Recent studies have highlighted the potential of furan derivatives in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The presence of the chlorinated alkyl group in 2-(3-Chloro-2-methylpropyl)furan introduces steric and electronic effects that can influence the molecule's interaction with biological targets. For instance, researchers have explored the ability of this compound to modulate enzyme activity, making it a promising candidate for therapeutic interventions. Moreover, the furan ring's aromaticity and reactivity provide a platform for further functionalization, enabling the creation of more complex molecular architectures with enhanced bioactivity.

In terms of synthesis, 2-(3-Chloro-2-methylpropyl)furan can be prepared through various routes, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. These methods leverage the reactivity of the furan ring towards electrophiles and nucleophiles, respectively. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. For example, the use of transition metal catalysts has been reported to facilitate the coupling reactions involving furan derivatives, opening new avenues for scalable production of 2-(3-Chloro-2-methylpropyl)furan.

The application of furan derivatives extends beyond pharmacology into materials science. The unique electronic properties of these compounds make them suitable for use in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. Specifically, 2-(3-Chloro-2-methylpropyl)furan has been investigated as a potential component in organic semiconductors due to its ability to facilitate charge transport. Recent studies have demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical stability.

From an environmental perspective, the synthesis and application of furan derivatives have raised concerns regarding their ecological impact. However, ongoing research is focused on developing sustainable synthesis routes and biodegradable applications to mitigate these concerns. For instance, researchers are exploring the use of renewable feedstocks and enzymatic catalysis to produce furan derivatives, including 2-(3-Chloro-2-methylpropyl)furan, in an eco-friendly manner.

In conclusion, 2-(3-Chloro-2-methylpropyl)furan (CAS No. 1342148-98-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.